DAYGLO SATURN YELLOW GT 17N

Specification

• CAS No.: 114732-90-0
• Molecular Formula: C39H44O6
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Base Composition

DAYGLO SATURN YELLOW GT 17N consists of a fluorescent dye that is solvated in a thermoplastic resin matrix. The specific composition includes a cyclic aminotriazine resin, particularly variants of melamine or benzo-quanaminesulfonamide-formaldehyde resin that serve as the carrier for the fluorescent component. This specialized formulation is what allows the pigment to maintain its fluorescent properties while also providing the necessary structural integrity and resistance to environmental factors.

The unique optical properties of DAYGLO SATURN YELLOW GT 17N result from its ability to absorb ultraviolet light and re-emit it at a longer wavelength within the visible spectrum. This photophysical process, known as fluorescence, occurs due to the specialized chemical structure of the dye molecules incorporated into the resin matrix. When exposed to UV light, the electrons in the dye molecules are excited to higher energy states and subsequently release this energy as visible light when returning to their ground state. This mechanism creates the distinctive "glow" effect that makes the pigment appear to emit light rather than merely reflect it.

Property	Value	Notes
Physical state	Solid	Powder form
Color	Yellow	Fluorescent
Odor	Pungent	Characteristic
Specific Gravity	1.37	Higher density than water
Water Solubility	Insoluble	Contributes to durability
Melting/Freezing Point	Not specified	Information not available in sources
Flammability	Not classified as flammable	Based on safety assessment

Toxicity Measure	Value	Test Subject
LD50 Oral	>16,000 mg/kg	Rat
LD50 Dermal	>23,000 mg/kg	Rat

Manufacturing Process

Quality Control

The production of DAYGLO SATURN YELLOW GT 17N is subject to stringent quality control measures to ensure consistency in color, fluorescence intensity, particle size distribution, and resistance properties. These quality parameters are critical for maintaining the performance characteristics that differentiate this pigment in commercial applications.

Performance Characteristics

Durability and Resistance Properties

DAYGLO SATURN YELLOW GT 17N stands out from conventional pigments and other fluorescent materials due to its exceptional resistance properties. The thermoset nature of the pigment provides:

• Superior solvent resistance, making it suitable for applications involving exposure to chemicals

• Enhanced thermal stability compared to standard fluorescent pigments

• Improved resistance to UV degradation, allowing for longer service life in outdoor applications

• Maintained brightness even under harsh environmental conditions

Optical Performance

The optical performance of DAYGLO SATURN YELLOW GT 17N is characterized by its high fluorescence efficiency and brightness. The pigment provides:

• Enhanced visibility under both normal and low-light conditions

• Strong fluorescence response when exposed to UV light

• Distinctive yellow coloration with high visual impact

• Persistent brightness that outperforms many competing fluorescent materials

Applications and Uses

Industrial Applications

DAYGLO SATURN YELLOW GT 17N finds extensive use across multiple industrial sectors where visibility and durability are paramount:

• Safety equipment and personal protective gear

• Industrial signage and hazard markings

• Non-destructive testing of ferromagnetic materials

• Quality control markers in manufacturing processes

Specialized Application in Non-Destructive Testing

A notable application of DAYGLO SATURN YELLOW GT 17N is in the preparation of fluorescent magnetic compositions for non-destructive testing of metal workpieces. In this context, the pigment is combined with iron powder and other components to create a detection medium capable of highlighting surface defects or flaws in ferromagnetic materials. A typical formulation for such applications might include:

Component	Quantity	Function
DAYGLO SATURN YELLOW GT 17N	40.0 g	Fluorescent indicator
DAYGLO Arc Yellow GT 16N	30.0 g	Complementary fluorescent component
Iron Powder	50.0 g	Magnetic carrier material
Isopropanol	170.0 g	Solvent carrier
Naphtha	0.2 g	Plasticizer
Resin	15.0 g	Binding agent
Sodium Nitrite	1.0 g	Preservative/stabilizer

This specialized formulation allows for enhanced detection of surface and near-surface defects in metal components, with the fluorescent properties of DAYGLO SATURN YELLOW GT 17N providing visual contrast that makes imperfections more readily apparent under UV illumination.

Comparative Analysis

Comparison with Other Fluorescent Pigments

DAYGLO SATURN YELLOW GT 17N belongs to the T/GT series of thermoset pigments, which generally offer superior performance compared to other categories of fluorescent materials. The following table illustrates the key differences between this compound and other types of fluorescent pigments:

Characteristic	DAYGLO SATURN YELLOW GT 17N	Standard Fluorescent Pigments
Solvent Resistance	High	Typically lower
Heat Stability	Enhanced	Variable, often limited
UV Resistance	Superior	Often poor to moderate
Brightness Retention	Maintains brightness under harsh conditions	May fade significantly
Application Range	Broader range of industrial applications	More limited application scope

Positioning in DayGlo Product Line

Within the DayGlo Color Corporation's product portfolio, DAYGLO SATURN YELLOW GT 17N occupies a specialized position as a high-performance fluorescent pigment designed for applications requiring exceptional durability. It complements other color variants in the T/GT series, such as Fire Orange GT-14N and Arc Yellow GT-16N, which are often used in combination to achieve specific visual effects.